Cas no 63870-82-6 (1(2H)-Isoquinolinone, 2-ethyl-)

• Product Name: 1(2H)-Isoquinolinone, 2-ethyl-
• CAS No: 63870-82-6
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 1661566
• Update Time: 2024-09-11

1(2H)-Isoquinolinone, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 2-ethyl-
• 2-ethyl-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C11H11NO/c1-2-12-8-7-9-5-3-4-6-10(9)11(12)13/h3-8H,2H2,1H3
• InChI Key： QQGHOPIMLQJULP-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C=CN1CC

Computed Properties

• Exact Mass: 173.08413

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 319.8±35.0 °C(Predicted)
• PSA: 20.31
• pka: -2.17±0.70(Predicted)